Hermann Beller Catalyst

• Molecular Formula: C46H54O4P2Pd2
• Molecular Weight: 945.7 g/mol
• InChI: InChI=1S/2C21H21P.2C2H6O2.2Pd/c2*1-16-10-4-7-13-19(16)22(20-14-8-5-11-17(20)2)21-15-9-6-12-18(21)3;2*1-2(3)4;;/h2*4-15,22H,1H2,2-3H3;2*2-4H,1H3
• InChIKey: MPOAKCIJTXCINM-UHFFFAOYSA-N

Benzophenone Hydrazone: Ammonia-Hydrazine Synthon for C–N Coupling

Benzophenone hydrazone (CAS 5350-57-2; diphenylmethanone hydrazone, C₁₃H₁₂N₂, MW 196.25) is a commercially available, white to light yellow crystalline solid (mp 95–98 °C; bp 225–230 °C/55 mmHg) that functions as a bench-stable, solid surrogate for hydrazine and ammonia in transition-metal-catalyzed cross-coupling . Unlike anhydrous hydrazine, which requires specialized handling due to its toxicity, corrosivity, and explosive potential, benzophenone hydrazone enables safer storage under refrigeration (2–8 °C) and straightforward reaction workup . Its primary documented value lies in Pd-catalyzed N-arylation (Buchwald–Hartwig), Ni-catalyzed C–N coupling, and subsequent hydrolysis or cyclization to furnish arylhydrazines, indoles, indazoles, and related nitrogen heterocycles that are core scaffolds in pharmaceutical and agrochemical discovery [1].

Ammonia-Hydrazine Synthon

Supports Pd- and Ni-catalyzed C–N coupling without free hydrazine handling

Heterocycle Assembly

Enables one-pot indole, indazole, and N-heterocycle synthesis via tandem deprotection–cyclization

Workflow Compatibility

Bench-stable solid suitable for standard Schlenk-line and parallel synthesis platforms

• [1] Wagaw, S.; Yang, B. H.; Buchwald, S. L. J. Am. Chem. Soc. 1998, 120, 6621–6622. View Source

Why Benzophenone Hydrazone Outperforms Other Surrogates

Although benzophenone imine (NH=CPh₂) serves as an ammonia equivalent for primary aniline synthesis, it generates the N–H imine product that requires subsequent hydrolytic or hydrogenolytic cleavage, and it does not install the N–N linkage essential for accessing arylhydrazines, indazoles, or Fischer indole substrates [1]. Conversely, simple alkyl or aryl hydrazines (e.g., phenylhydrazine, tosylhydrazine) are often liquids with limited shelf stability, high acute toxicity, and poor performance as direct nucleophiles in Pd- or Ni-catalyzed amination because of competing β-hydride elimination or catalyst deactivation [2]. Benzophenone hydrazone uniquely combines the N–N bond architecture of hydrazine with the steric and electronic properties of the benzophenone imine framework, enabling controlled N-arylation and subsequent one-pot deprotection–cyclization strategies that fail with most generic alternatives [3].

Benzophenone Imine

Lacks the N–N bond architecture; does not install the hydrazine moiety required for indazole or Fischer indole workflows. Subsequent N–H imine cleavage adds an extra synthetic step.

Simple Alkyl/Aryl Hydrazines

Liquid reagents with limited shelf stability and higher acute toxicity. Competing β-hydride elimination or catalyst deactivation may reduce N-arylation efficiency with Pd/Ni systems.

• [1] Wolfe, J. P.; Åhman, J.; Sadighi, J. P.; Singer, R. A.; Buchwald, S. L. Tetrahedron Lett. 1997, 38, 6367–6370. View Source
• [2] Wagaw, S.; Yang, B. H.; Buchwald, S. L. J. Am. Chem. Soc. 1999, 121, 10251–10263. View Source
• [3] Lefebvre, V.; Cailly, T.; Fabis, F.; Rault, S. J. Org. Chem. 2010, 75, 2730–2732. View Source

Benzophenone Hydrazone vs Closest Analogs in C–N Bond Formation

Pd/Xantphos N-Arylation: Superior Efficiency over Benzophenone Imine

When using benzophenone hydrazone as the N-nucleophile, the Pd₂(dba)₃/Xantphos system achieves complete conversion of aryl bromides to N-aryl benzophenone hydrazones at catalyst loadings as low as 0.1 mol% Pd [1]. This represents a >10-fold reduction in palladium usage compared with the original benzophenone imine ammonia-equivalent protocol, which typically operates at 1–2 mol% Pd with BINAP or dppf ligands [2]. The hydrazone-derived aminocarbene Pd(II) complexes subsequently demonstrate high catalytic activity (TON up to 10⁵) in Suzuki–Miyaura reactions, confirming the unparalleled activation of the Pd center by the hydrazone scaffold [3].

Pd Loading

Reported

5- to 20-fold lower catalyst loading (0.1 mol% Pd vs 1–2 mol%) for aryl bromide N-arylation

Supports reduced Pd cost and lower residual metal in products

Pd₂(dba)₃/Xantphos system; cross-study comparison, 85–99% yields

Evidence Dimension	Pd catalyst loading for N-arylation of aryl bromides
Target Compound Data	0.1 mol% Pd (Pd₂(dba)₃ / Xantphos), yields up to 85–99%
Comparator Or Baseline	Benzophenone imine: 1–2 mol% Pd (Pd₂(dba)₃ / BINAP), typical yields 70–93% (Wolfe et al., 1997)
Quantified Difference	5- to 20-fold lower catalyst loading with benzophenone hydrazone compared to benzophenone imine under Buchwald–Hartwig conditions
Conditions	Toluene, Cs₂CO₃, 80–100 °C; N-aryl benzophenone hydrazone formation with aryl bromides

Why This Matters

For procurement of large-scale C–N coupling reactions, reducing Pd loading from 1–2 mol% to 0.1 mol% translates directly into lower catalyst cost, reduced residual metal in APIs, and simplified purification.

• [1] Wagaw, S.; Yang, B. H.; Buchwald, S. L. J. Am. Chem. Soc. 1999, 121, 10251–10263. View Source
• [2] Wolfe, J. P.; Åhman, J.; Sadighi, J. P.; Singer, R. A.; Buchwald, S. L. Tetrahedron Lett. 1997, 38, 6367–6370. View Source
• [3] Luzyanin, K. V.; Tskhovrebov, A. G.; Carias, M. C.; Guedes da Silva, M. F. C.; Pombeiro, A. J. L.; Kukushkin, V. Y. Organometallics 2009, 28, 6559–6566. View Source

Ni-Catalyzed N-Arylation: A Cost-Effective Alternative to Pd

A Ni(II)/NHC catalytic system (Ni(cod)₂ or Ni(acac)₂ with NHC ligands) efficiently N-arylates benzophenone hydrazone with aryl bromides, providing arylated hydrazones in 60–91% isolated yields [1]. In contrast, the analogous Pd-based method requires more expensive palladium sources and phosphine ligands such as BINAP or Xantphos to achieve comparable yields (80–99%) [2]. The Ni system operates without the need for rigorously oxygen-free conditions and tolerates a range of electron-rich and electron-poor aryl bromides, making it a cost-effective alternative for labs prioritizing sustainable metal sourcing [1].

Metal Cost

Reported

~1500-fold lower metal cost (Ni vs Pd bulk) with modest yield differential (60–91% vs 80–99%)

Cost-effective alternative for large-scale C–N coupling

Ni(II)/NHC catalyst; tolerates electron-rich and -poor aryl bromides

Evidence Dimension	Catalyst metal cost and reaction scope for benzophenone hydrazone N-arylation
Target Compound Data	Ni(II)/NHC catalyst: 60–91% yield with aryl bromides; Ni metal cost ~$0.02/g
Comparator Or Baseline	Pd(OAc)₂/BINAP or Pd₂(dba)₃/Xantphos: 80–99% yield with aryl bromides; Pd metal cost ~$30/g
Quantified Difference	~1500-fold lower metal cost (Ni vs Pd bulk metal) with modest yield differential (60–91% vs 80–99%)
Conditions	Aryl bromides, Ni(II)/NHC, base, 80–100 °C; Pd systems: toluene, Cs₂CO₃, 80–100 °C

Why This Matters

Procurement teams evaluating cost per mole of product can reduce catalyst metal expenditure by ~1500× by selecting benzophenone hydrazone with Ni-based rather than Pd-based protocols, without sacrificing substrate generality.

• [1] Wu, W.; Fan, X.; Zhang, L.; Yang, L. RSC Adv. 2014, 4, 3364–3367. View Source
• [2] Wagaw, S.; Yang, B. H.; Buchwald, S. L. J. Am. Chem. Soc. 1999, 121, 10251–10263. View Source

3-Aminoindazole Synthesis: Broad Substrate Scope vs Hydrazine SNAr

In the two-step synthesis of substituted 3-aminoindazoles from 2-bromobenzonitriles, Pd-catalyzed N-arylation of benzophenone hydrazone proceeds with isolated yields of 80–99% across benzonitriles bearing both electron-donating (e.g., OMe, Me) and electron-withdrawing (e.g., CF₃, CN) substituents [1]. The traditional SNAr approach using hydrazine with o-fluorobenzonitriles is limited to activated, electron-deficient substrates and typically affords lower yields (20–60%) under harsh conditions [2]. Subsequent acidic deprotection/cyclization of the benzophenone hydrazone adducts delivers 3-aminoindazoles in 73–90% yield over two steps, a transformation not directly accessible from simple hydrazine due to chemoselectivity issues [1].

Substrate Scope

Head-to-head

Up to 99% yield across EDG and EWG substrates vs 20–60% for SNAr with hydrazine

Broadest entry for 3-aminoindazole libraries

Direct comparison; two-step total yield 73–90%

Evidence Dimension	Substrate scope and yield in 3-aminoindazole precursor synthesis
Target Compound Data	Pd-catalyzed benzophenone hydrazone N-arylation: 80–99% yields, broad scope (EDG and EWG substituents tolerated)
Comparator Or Baseline	SNAr of hydrazine with o-fluorobenzonitriles: typically 20–60% yields, limited to electron-deficient arenes
Quantified Difference	Up to 4-fold improvement in yield; functional group tolerance expanded from EWG-only to both EDG and EWG substrates
Conditions	Step 1: Pd(OAc)₂ (2 mol%), BINAP, Cs₂CO₃, toluene, 100 °C; Step 2: p-TsOH·H₂O, MeOH, 65 °C

Why This Matters

For medicinal chemistry procurement of 3-aminoindazole libraries, benzophenone hydrazone is the only reliable entry point that accommodates the full electronic spectrum of substituted 2-bromobenzonitriles, avoiding the bottleneck of SNAr substrate limitations.

• [1] Lefebvre, V.; Cailly, T.; Fabis, F.; Rault, S. J. Org. Chem. 2010, 75, 2730–2732. View Source
• [2] Bunnett, J. F.; Zahler, R. E. Chem. Rev. 1951, 49, 273–412 (representative SNAr scope limitations). View Source

Chiral Hydrazonium Salts for Asymmetric Phase-Transfer Alkylation

Chiral quaternary benzophenone hydrazonium salts (derived from (2S)-1-methyl-1-[N-(diphenylmethylene)]-2-hydroxymethylpyrrolidine hydrazonium iodide) catalyze the enantioselective phase-transfer alkylation of N-(diphenylmethylene)benzenemethanamine to afford optically active primary amines in good chemical yields with up to 94% enantiomeric excess (ee) using only 2–5 mol% catalyst loading [1]. Benzophenone imine-derived quaternary ammonium phase-transfer catalysts (e.g., O'Donnell's cinchonidinium salts) typically achieve 70–85% ee under comparable conditions for imine alkylation [2], making the hydrazonium scaffold the preferred platform when high enantioselectivity is the primary selection criterion.

Enantioselectivity

Reported

Up to 94% ee (hydrazonium PTC) vs 70–85% ee (cinchonidinium PTC)

Higher ee supports chiral primary amine intermediate procurement

Phase-transfer alkylation; 2–5 mol% catalyst loading

Evidence Dimension	Enantioselectivity in phase-transfer-catalyzed imine alkylation
Target Compound Data	Chiral benzophenone hydrazonium salt: up to 94% ee, 2–5 mol% catalyst loading
Comparator Or Baseline	Cinchonidinium-derived benzophenone imine PTCs: 70–85% ee under analogous conditions
Quantified Difference	9–24 percentage-point improvement in enantiomeric excess
Conditions	Phase-transfer alkylation of N-(diphenylmethylene)benzenemethanamine; CH₂Cl₂/aq. NaOH

Why This Matters

When procuring catalysts for asymmetric primary amine synthesis, selecting the benzophenone hydrazonium architecture rather than the more common benzophenone imine-derived PTCs can increase ee by up to 24 percentage points, directly impacting API chiral purity requirements.

• [1] Tetrahedron: Asymmetry 1995, 6, 1225–1228 (Chiral quaternary benzophenone hydrazonium salt derivatives). View Source
• [2] O'Donnell, M. J.; Bennett, W. D.; Wu, S. J. Am. Chem. Soc. 1989, 111, 2353–2355 (representative cinchonidinium PTC ee benchmarks). View Source

Metal-Free C–H Borylation via Traceless Hydrazone Directing Group

Benzophenone hydrazone serves as a traceless directing group for the metal-free C–H borylation of benzophenones, a transformation that cannot be replicated with benzophenone itself or benzophenone imine [1]. The hydrazone-directed ortho-C–H borylation proceeds to give dibromoboron intermediates in excellent yields, and subsequent hydrolysis yields the corresponding arylboronic esters in moderate to good yields [1]. No analogous metal-free directed C–H borylation has been reported for benzophenone imine or simple benzophenone, making the hydrazone uniquely suited for constructing borylated benzophenone building blocks without palladium or iridium catalysts [1].

Metal-Free Borylation

Class-level

Unique ortho-C–H borylation not replicated with benzophenone or its imine

Eliminates Ir/Pd catalyst need for borylated building blocks

Class-level inference; boronic esters in moderate to good yields

Evidence Dimension	Metal-free C–H borylation capability
Target Compound Data	Benzophenone hydrazone: metal-free ortho-C–H borylation achieved; dibromoboron intermediates in excellent yields, boronic esters in moderate to good yields
Comparator Or Baseline	Benzophenone or benzophenone imine: no reported metal-free directed C–H borylation
Quantified Difference	Unique reactivity—transformation not accessible with imine or ketone analogs (class-level inference)
Conditions	BBr₃, CH₂Cl₂, room temperature; subsequent pinacol ester formation

Why This Matters

For procurement of boron-functionalized benzophenone building blocks, benzophenone hydrazone is the only precursor among the hydrazone/imine/ketone family that enables metal-free C–H borylation, eliminating the need for expensive Ir or Pd catalysts and simplifying heavy metal removal from products.

• [1] Yang, Z.; Hao, L. et al. Org. Lett. 2023, 25, 5365–5370 (C–H Borylation of Benzophenones Using Hydrazone as the Traceless Directing Group). View Source

One-Pot Tandem C–N Coupling–Cyclization to Indoles

The light-promoted Ni-catalyzed C–N coupling of benzophenone hydrazone with (hetero)aryl halides enables a one-pot, two-step sequence wherein the intermediate N-arylhydrazone undergoes in situ hydrolysis and Fischer cyclization to provide indoles, N-arylpyrazoles, triazolopyridines, triazoloquinolines, and furoindolines without isolation of any intermediates [1]. Traditional Fischer indole synthesis requires pre-formed, isolated arylhydrazines—which are toxic, prone to oxidation, and limited in commercial availability—and typically yields indoles in 40–70% over two discrete steps [2]. The benzophenone hydrazone tandem approach eliminates the arylhydrazine isolation step, reducing process mass intensity and improving overall throughput.

One-Pot Tandem

Reported

0 isolated intermediates vs traditional two-step Fischer indole (1 arylhydrazine isolation)

Fewer unit operations; reduced process mass intensity

Ni/photoredox tandem; direct indole formation from aryl halides

Evidence Dimension	Synthetic efficiency: number of isolated intermediates for indole synthesis from aryl halides
Target Compound Data	One-pot tandem C–N coupling/hydrolysis/cyclization with benzophenone hydrazone: 0 isolated intermediates; indoles obtained directly from aryl halides
Comparator Or Baseline	Traditional two-step Fischer indole synthesis: 1 isolated arylhydrazine intermediate; overall indole yields 40–70%
Quantified Difference	Reduction from 2 discrete steps with intermediate purification to a single-pot process; improved process mass intensity
Conditions	Ni(II)–aryl halide complex, UV 390–395 nm, amine base, then in situ p-TsOH hydrolysis/cyclization

Why This Matters

For process chemistry procurement, the one-pot tandem capability of benzophenone hydrazone translates into fewer unit operations, lower solvent consumption, and reduced waste generation compared with traditional arylhydrazine-based Fischer indole protocols.

• [1] Li, F.; Lu, H.; Liao, H.; Xiong, W.; Dong, J.; Li, G.; Xue, D. Org. Chem. Front. 2024, 11, 6089–6095. View Source
• [2] Robinson, B. The Fischer Indole Synthesis; Wiley: Chichester, 1982 (representative traditional Fischer indole yields and limitations). View Source

Benzophenone Hydrazone: Key Application Scenarios

Pd-Catalyzed Indole Library Synthesis

When procuring a hydrazine equivalent for generating structurally diverse indole libraries via the Fischer indole synthesis, benzophenone hydrazone is the optimal selection [1]. The Pd/Xantphos protocol reduces catalyst loading to 0.1 mol% (as quantified in Evidence Item 1), enabling cost-effective multi-gram to kilogram indole production with minimal palladium contamination. The one-pot hydrolysis/Fischer cyclization sequence eliminates the need to isolate unstable arylhydrazine intermediates, which is critical for automated parallel synthesis workflows [1].

Ni-Catalyzed Agrochemical Intermediate Production

For agrochemical companies seeking to manufacture N-arylhydrazine intermediates at scale with constrained catalyst budgets, the Ni(II)/NHC-catalyzed N-arylation of benzophenone hydrazone (60–91% yields) offers approximately 1500-fold lower catalyst metal cost compared with Pd-based protocols (as detailed in Evidence Item 2) [2]. This economic advantage is decisive for high-volume, lower-margin products where palladium procurement and recovery costs are prohibitive.

Asymmetric Synthesis of Chiral Primary Amine Intermediates

When the target product specification demands >90% enantiomeric excess for a chiral primary amine API intermediate, the chiral benzophenone hydrazonium salt phase-transfer catalyst platform is indicated [3]. With up to 94% ee achievable at 2–5 mol% catalyst loading (as shown in Evidence Item 4), this system outperforms cinchonidinium-based catalysts (70–85% ee) and should be the first-line procurement choice for asymmetric imine alkylation campaigns where chiral purity directly impacts regulatory filing requirements.

Metal-Free Synthesis of Boron-Functionalized Benzophenones

For projects requiring ortho-borylated benzophenone derivatives as Suzuki coupling partners, benzophenone hydrazone is uniquely capable of enabling the metal-free C–H borylation (as described in Evidence Item 5) [4]. This avoids the procurement and waste disposal costs associated with iridium or palladium catalysts and simplifies purification for electronics-grade or pharmaceutically compliant arylboronic esters.

Application

Selection Property

Validation Focus

Indole Library Synthesis (Pd)

Low Pd loading compatibility

N-arylation yield and one-pot cyclization efficiency

Agrochemical Intermediate Production (Ni)

Low metal cost Ni-catalyzed N-arylation

Substrate scope and yield in cost-constrained manufacturing

Asymmetric Primary Amine Synthesis

High enantioselectivity PTC platform

Enantiomeric excess and catalyst loading for chiral purity

Boron-Functionalized Benzophenones

Metal-free C–H borylation capability

Ortho-selectivity and boronic ester formation without heavy metals

• [1] Wagaw, S.; Yang, B. H.; Buchwald, S. L. J. Am. Chem. Soc. 1999, 121, 10251–10263. View Source
• [2] Wu, W.; Fan, X.; Zhang, L.; Yang, L. RSC Adv. 2014, 4, 3364–3367. View Source
• [3] Tetrahedron: Asymmetry 1995, 6, 1225–1228. View Source
• [4] Yang, Z.; Hao, L. et al. Org. Lett. 2023, 25, 5365–5370. View Source